Cas no 514-99-8 (Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-)

• Product Name: Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-
• CAS No: 514-99-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 376012
• Update Time: 2025-05-21

Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-
• 6,6-dimethylbicyclo[3.1.1]heptane-2-methanol
• 6,6-Dimethyl-bicyclo[3.1.1]heptane-2-methanol
• Myrtanol

• Inchi： 1S/C10H18O/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9,11H,3-6H2,1-2H3
• InChI Key： LDWAIHWGMRVEFR-UHFFFAOYSA-N
• SMILES： CC1(C2C(CCC1C2)CO)C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.95
• Boiling Point: 219.5°Cat760mmHg
• Flash Point: 96°C
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-

Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-

Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl- (CAS No: 514-99-8) is a unique bicyclic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclo[3.1.1]heptane framework, which provides a rigid and stable molecular architecture. The presence of the methanol group at position 2 and the dimethyl substituents at position 6 further enhances its chemical versatility and potential applications.

The synthesis of Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl- involves advanced organic synthesis techniques, including ring-closing metathesis and subsequent functionalization steps. Recent studies have highlighted its role as a building block in the construction of more complex molecules with tailored properties for drug discovery and materials science applications.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions while maintaining its bicyclic framework intact. For instance, researchers have explored its use in Diels-Alder reactions to form larger ring systems with potential applications in polymer chemistry.

Moreover, Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl- has shown promise in biological systems due to its unique stereochemistry and hydrophobic properties. Preclinical studies suggest that it may serve as a lead compound for the development of novel therapeutics targeting specific cellular pathways.

In terms of physical properties, this compound exhibits a high melting point and excellent thermal stability, making it suitable for applications in high-performance materials such as thermoplastics and elastomers.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl-, providing deeper insights into its reactivity and potential interactions with other molecules.

Overall, Bicyclo[3.1.1]heptane-2-methanol,6,6-dimethyl- (CAS No: 514-99-8) stands out as a versatile compound with a wide range of potential applications across multiple disciplines.